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Compound of Interest

N-Cyclopentylcyclohexanamine
Compound Name:

hydrobromide
CAS No.: 1269147-25-2
Cat. No.: B3095854

Get Quote

Executive Summary

N-Cyclopentylcyclohexanamine hydrobromide (CAS 1269147-25-2) is a secondary amine
salt utilized as a critical intermediate in the synthesis of pharmaceutical actives, particularly in
the development of mucolytics and specific receptor ligands. While the hydrobromide
counterion confers improved crystallinity compared to the free base, it introduces significant
hygroscopic susceptibility.

This guide defines the physicochemical mechanism of moisture uptake for this compound and
establishes a rigid "Dry Chain" protocol for its storage and handling. Failure to mitigate
moisture ingress can lead to stoichiometry errors in downstream reductive aminations,
hydrolysis of sensitive intermediates, and physical caking that impedes automated dosing.

Physicochemical Profile
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The stability of N-Cyclopentylcyclohexanamine hydrobromide is governed by the interaction
between its lipophilic cycloalkyl tails and the polar ammonium-bromide core.

ble 1: Chemical Identi iesI11[2]

Property Specification

Chemical Name N-Cyclopentylcyclohexanamine hydrobromide
CAS Number 1269147-25-2

Molecular Formula C11H21N[1][2][3] - HBr

Molecular Weight 248.20 g/mol

Appearance White to off-white crystalline solid

Soluble in water, methanol, ethanol; sparingly

Solubility ]
soluble in non-polar ethers.
o High. Deliquescent at >60% Relative Humidity
Hygroscopicity
(RH).
] ] Typically >200°C (Decomposition); specific
Melting Point

polymorph dependent.

The Mechanism of Hygroscopicity

Understanding why this salt absorbs moisture is critical for designing effective storage systems.
The hygroscopicity of N-Cyclopentylcyclohexanamine hydrobromide is not merely surface
adsorption but a bulk lattice phenomenon.

Lattice Energy vs. Hydration Energy

The bromide ion (

) has a large ionic radius (1.96 A) and a relatively low charge density compared to chloride.
However, the secondary ammonium cation (

) is capable of forming strong hydrogen bonds.
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o Surface Adsorption: Upon exposure to ambient air, water molecules adsorb to the crystal
surface, interacting with the exposed ammonium protons.

 Lattice Expansion: The hydration energy of the bromide ion and the ammonium center
competes with the crystal lattice energy. If the ambient partial pressure of water vapor
exceeds the critical relative humidity (CRH) of the salt, water inserts itself into the crystal
lattice.

o Deliguescence: Continued absorption leads to the formation of a saturated solution layer on
the crystal surface, eventually dissolving the solid completely into a liquid brine.

Impact on Chemical Integrity

While the salt itself is hydrolytically stable (it won't decompose just by getting wet), the
presence of water is catastrophic for its applications:

 Stoichiometric Drift: Weighing 1.00 g of "wet" salt may actually deliver only 0.85 g of active
reagent, leading to under-reaction in strict stoichiometric couplings.

» Reagent Quenching: In water-sensitive reactions (e.g., using organolithiums or hydrides), the
absorbed water will quench the catalyst or reagent immediately.

Storage & Handling Protocols

To maintain the integrity of N-Cyclopentylcyclohexanamine hydrobromide, a "Dry Chain"
must be established from the moment of receipt.

The "Dry Chain" Workflow
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Dispensing
(Check Seal Integrity) (Karl Fischer Titration) (Inert Gas + Desiccant) eseal arafil (Glovebox / N2 Cone)

Click to download full resolution via product page

Figure 1: The "Dry Chain" workflow ensures minimal exposure to atmospheric moisture during
the lifecycle of the reagent.
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Storage Specifications

e Primary Container: Amber glass or high-density polyethylene (HDPE) with a Teflon-lined
screw cap.

Secondary Containment: The primary container should be sealed inside a vacuum-sealed
aluminized Mylar bag or placed within a desiccator containing active silica gel or phosphorus
pentoxide (

).

Atmosphere: Headspace must be purged with dry Nitrogen (
) or Argon (

) before closure.

Temperature: Store at 2°C to 8°C (Refrigerated) to kinetically slow the rate of moisture
uptake and oxidative degradation, although the salt is stable at room temperature if strictly
dry.

Analytical Validation (Quality Control)

Before using N-Cyclopentylcyclohexanamine hydrobromide in critical synthesis steps, its
water content and purity must be verified.

Karl Fischer Titration (Volumetric)

This is the gold standard for quantifying water content.
e Solvent System: Methanol/Formamide (to dissolve the salt completely).
o Acceptance Criteria:

water content.

e Note: If the value exceeds 1.0%, the material should be dried under vacuum (

) at 40°C for 12 hours.
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Proton NMR ( -NMR)

NMR is used to verify that no hydrolysis or degradation has occurred, but it is also a quick
check for "wet" samples.

¢ Solvent: DMSO-

or CDCI

+ Observation: A sharp peak for water usually appears around 3.33 ppm in DMSO-

. Broadening of the ammonium protons (

) indicates rapid exchange with water, confirming moisture contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 824-95-3|N-Cyclobutylcyclopentanamine|BLD Pharm [bldpharm.com]

2. 286-18-0|7-Azabicyclo[4.1.0]heptane|BLD Pharm [bldpharm.com]

3. Cyclohexylamines | Fisher Scientific [fishersci.co.uk]

To cite this document: BenchChem. [Technical Guide: Hygroscopic Nature and Storage of N-
Cyclopentylcyclohexanamine Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3095854/docs#technical-guide-hygroscopic-
nature-and-storage-of-n-cyclopentylcyclohexanamine-hydrobromide]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylcyclohexanamine
https://www.benchchem.com/product/b3095854?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/824-95-3.html
https://www.bldpharm.com/products/286-18-0.html
https://www.fishersci.co.uk/gb/en/browse/80013975/cyclohexylamines
https://www.benchchem.com/product/b3095854/docs#technical-guide-hygroscopic-nature-and-storage-of-n-cyclopentylcyclohexanamine-hydrobromide
https://www.benchchem.com/product/b3095854/docs#technical-guide-hygroscopic-nature-and-storage-of-n-cyclopentylcyclohexanamine-hydrobromide
https://www.benchchem.com/product/b3095854/docs#technical-guide-hygroscopic-nature-and-storage-of-n-cyclopentylcyclohexanamine-hydrobromide
https://www.benchchem.com/product/b3095854/docs#technical-guide-hygroscopic-nature-and-storage-of-n-cyclopentylcyclohexanamine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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